Cas no 98273-77-9 (4-Chloro-6-methylpicolinaldehyde)

• Product Name: 4-Chloro-6-methylpicolinaldehyde
• CAS No: 98273-77-9
• MF: C₇H₆ClNO
• MW: 155.581640720367
• CID: 828864
• PubChem ID: 18505257
• Update Time: 2025-10-29

4-Chloro-6-methylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methylpicolinaldehyde
• 4-chloro-6-methylpyridine-2-carbaldehyde
• 4-Chlor-6-methyl-pyridin-2-carbaldehyd
• 4-chloro-6-methyl-2-pyridinecarboxyaldehyde
• 4-CHLORO-6-METHYL-PYRIDINE-2-CARBALDEHYDE
• QC-1017
• SCHEMBL6551038
• AC-27095
• DS-16037
• C77358
• 98273-77-9
• YDA27377
• AB40806
• DTXSID60594253
• A858565
• AKOS006227930
• DB-358202

• MDL： MFCD07374954
• Inchi： 1S/C7H6ClNO/c1-5-2-6(8)3-7(4-10)9-5/h2-4H,1H3
• InChI Key： BVOFNVZEGBHZAU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)N=C(C)C=1

Computed Properties

• Exact Mass: 155.01400
• Monoisotopic Mass: 155.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 1.85590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-Chloro-6-methylpicolinaldehyde

4-Chloro-6-methylpicolinaldehyde (CAS 98273-77-9): Properties, Applications, and Market Insights

4-Chloro-6-methylpicolinaldehyde (CAS 98273-77-9) is a specialized heterocyclic aldehyde with significant importance in organic synthesis and pharmaceutical research. This compound, featuring a chloro-substituted pyridine core, serves as a versatile building block for synthesizing complex molecules. Its molecular formula C₇H₆ClNO and molecular weight of 155.58 g/mol make it a valuable intermediate in modern chemistry.

The 4-chloro-6-methylpicolinaldehyde structure combines a reactive aldehyde group with a chloro and methyl substitution pattern, enabling diverse chemical transformations. Researchers frequently utilize this compound in cross-coupling reactions, nucleophilic additions, and as a precursor for pharmaceutical intermediates. Recent studies highlight its potential in developing antimicrobial agents and catalytic systems, aligning with current trends in drug discovery and green chemistry.

In the pharmaceutical sector, CAS 98273-77-9 has gained attention for its role in synthesizing pyridine-based drug candidates. The compound's unique electronic properties, stemming from its electron-withdrawing chloro group and electron-donating methyl group, create interesting reactivity patterns that medicinal chemists exploit. Recent patent literature reveals applications in developing kinase inhibitors and central nervous system (CNS) therapeutics, addressing growing market demands for neurological treatments.

The synthesis of 4-Chloro-6-methylpicolinaldehyde typically involves Vilsmeier-Haack formylation of appropriate pyridine precursors, followed by selective chlorination. Advanced purification techniques like column chromatography or recrystallization ensure high purity (>98%) required for pharmaceutical applications. Analytical characterization commonly employs HPLC, GC-MS, and NMR spectroscopy, with the aldehyde proton typically appearing around 10 ppm in ¹H NMR spectra.

Material science applications of 98273-77-9 include its use as a ligand precursor for transition metal complexes. The compound's ability to coordinate with metals through both the pyridine nitrogen and aldehyde oxygen makes it valuable for designing catalytic systems and functional materials. Recent research explores its potential in organic electronics and photocatalysis, areas experiencing rapid growth due to renewable energy initiatives.

From a commercial perspective, the global market for 4-Chloro-6-methylpicolinaldehyde has shown steady growth, driven by increasing demand from pharmaceutical manufacturers and research institutions. Suppliers typically offer the compound in various packaging options (1g to 1kg scales) with purity grades ranging from technical to HPLC grade. Current pricing trends reflect its status as a specialty chemical, with costs influenced by raw material availability and synthetic complexity.

Storage and handling of CAS 98273-77-9 require standard laboratory precautions for air-sensitive aldehydes. Recommended storage conditions include protection from moisture and oxidation, typically under inert atmosphere at temperatures below 25°C. The compound demonstrates good stability when properly stored, though prolonged exposure to air may lead to gradual oxidation of the aldehyde functionality.

Environmental and safety considerations for 4-Chloro-6-methylpicolinaldehyde follow general guidelines for laboratory chemicals. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection should be used during handling. Waste disposal should comply with local regulations for halogenated organic compounds, with incineration being the preferred method for large quantities.

Future research directions for 98273-77-9 may explore its potential in bioconjugation chemistry and click chemistry applications. The compound's structural features make it a candidate for developing bioorthogonal probes and diagnostic reagents, particularly in the expanding field of theranostics. Additionally, its use in asymmetric synthesis and organocatalysis represents promising avenues for investigation.

For researchers sourcing 4-Chloro-6-methylpicolinaldehyde, verification of CAS registry number 98273-77-9 and analytical certificates is essential to ensure product quality. Reputable suppliers provide comprehensive technical data sheets including spectroscopic data and chromatographic purity information. The compound's availability through major chemical distributors facilitates procurement for both academic and industrial users.